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Compound of Interest

Compound Name: Ipatasertib dihydrochloride

Cat. No.: B608117 Get Quote

For researchers and drug development professionals, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility.

Ipatasertib dihydrochloride, a potent pan-Akt inhibitor, requires careful handling and

adherence to specific disposal protocols to mitigate risks to personnel and the environment.

This guide provides essential, step-by-step information for the safe and compliant disposal of

Ipatasertib dihydrochloride.

Core Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Ipatasertib
dihydrochloride with appropriate personal protective equipment (PPE) in a well-ventilated

area, preferably within a laboratory fume hood.[1] Standard PPE includes chemical-

impermeable gloves, safety goggles with side-shields, and impervious clothing.[2][3] Avoid the

formation of dust and aerosols.[4][5] In case of accidental contact, wash skin thoroughly with

soap and water and flush eyes immediately with large amounts of water.[3]

Step-by-Step Disposal Protocol
The disposal of Ipatasertib dihydrochloride should be conducted in accordance with all

prevailing country, federal, state, and local regulations.[1][6] As a general guideline, the

following steps should be followed:

Waste Identification and Classification: Ipatasertib dihydrochloride is classified as harmful

if swallowed and very toxic to aquatic life with long-lasting effects.[2] Therefore, it should be
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treated as hazardous chemical waste. Do not dispose of it down the drain or in regular trash.

[7]

Segregation: Segregate Ipatasertib dihydrochloride waste from other laboratory waste

streams. This includes contaminated labware (e.g., vials, pipette tips), unused or expired

product, and any absorbent materials used for spill cleanup.

Containerization: Place the waste in a designated, properly labeled, and sealed container

suitable for hazardous chemical waste. The container should be clearly marked with the

chemical name ("Ipatasertib dihydrochloride") and appropriate hazard symbols.

Waste Collection and Storage: Store the sealed waste container in a designated, secure,

and well-ventilated area away from incompatible materials such as strong acids, alkalis, and

oxidizing agents.[2]

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed and approved waste disposal contractor. These contractors are equipped

to handle and transport chemical waste to a permitted treatment, storage, and disposal

facility (TSDF). The most common method for the disposal of pharmaceutical waste is

incineration at a licensed medical incineration site.[8]

Quantitative Data Summary
While specific quantitative disposal limits for Ipatasertib dihydrochloride are not readily

available and are subject to local regulations, the following table summarizes key hazard

information from safety data sheets that informs its handling and disposal as a hazardous

substance.
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Parameter Value/Classification Source

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
[2]

Acute Aquatic Toxicity
Category 1 (Very toxic to

aquatic life)
[2]

Chronic Aquatic Toxicity

Category 1 (Very toxic to

aquatic life with long lasting

effects)

[2]

Experimental Protocols
No specific experimental protocols for the chemical neutralization or deactivation of Ipatasertib
dihydrochloride for disposal purposes are provided in the available safety data sheets. The

standard and recommended procedure is collection and disposal via a certified hazardous

waste management company.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Ipatasertib
dihydrochloride.
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Caption: Logical workflow for the disposal of Ipatasertib dihydrochloride.
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Adherence to these procedures is essential for maintaining a safe laboratory environment and

ensuring compliance with environmental regulations. Always consult your institution's specific

safety guidelines and the most current safety data sheet for Ipatasertib dihydrochloride
before handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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